Cas no 318497-03-9 (6-Methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene)

6-Methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene structure
318497-03-9 structure
Product Name:6-Methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
CAS No:318497-03-9
MF:C10H10O
MW:146.185802936554
CID:301222
Update Time:2023-08-02

6-Methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene Chemical and Physical Properties

Names and Identifiers

    • 6H-Indeno[1,2-b]oxirene,1a,6a-dihydro-6-methyl-
    • 6-methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
    • 6-Methyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
    • Inchi: 1S/C10H10O/c1-6-7-4-2-3-5-8(7)10-9(6)11-10/h2-6,9-10H,1H3
    • InChI Key: WUWYRHCOIFWYEY-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3C(C)C12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Topological Polar Surface Area: 12.5
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